Cas no 63038-26-6 (Methyl (2S)-2-amino-3,3-dimethylbutanoate)

Methyl (2S)-2-amino-3,3-dimethylbutanoate is a chiral ester derivative of the non-proteinogenic amino acid 2-aminoisobutyric acid (AIB). Its stereospecific (S)-configuration and sterically hindered tert-butyl-like side chain make it a valuable building block in asymmetric synthesis and peptide modification. The methyl ester group enhances solubility in organic solvents, facilitating its use in coupling reactions. This compound is particularly useful in medicinal chemistry for introducing conformational constraints into peptide backbones, improving metabolic stability and bioavailability. Its high purity and defined stereochemistry ensure reproducibility in synthetic applications, making it a preferred choice for researchers developing peptidomimetics and bioactive molecules.
Methyl (2S)-2-amino-3,3-dimethylbutanoate structure
63038-26-6 structure
Product Name:Methyl (2S)-2-amino-3,3-dimethylbutanoate
CAS No:63038-26-6
MF:C7H15NO2
MW:145.1995
MDL:MFCD00137409
CID:427443
PubChem ID:253659691
Update Time:2025-11-02

Methyl (2S)-2-amino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 2-amino-3,3-dimethylbutanoate
    • L-tert-Leucine Methyl Ester
    • L-Valine, 3-methyl-, methyl ester
    • METHYL (2S)-2-AMINO-3,3-DIMETHYLBUTANOATE
    • (S)-2-amino-3,3-dimethyl-butyric acid methyl ester
    • (S)-ter-leucine methyl ester
    • (S)-tert-butylglycine methyl ester
    • 3-Methyl-L-Valine Methyl ester
    • methyl L-tert-leucinate
    • methyl tert-leucinate
    • methylaminodimethylbutanoate
    • (S)-2-Amino-3,3-dimethylbutyric Acid Methyl Ester
    • H-Tle-OMe
    • Methyl (S)-2-Amino-3,3-dimethylbutyrate
    • methyl 3-methyl-L-valinate
    • t-leucine methyl ester
    • L-t-leucine methyl ester
    • L-tert-LeucineMethylEster
    • tert-butylglycine methyl ester
    • WCYLIGGIKNKWQX-RXMQYKEDSA-N
    • BCP20355
    • SBB086425
    • DTXSID20461851
    • C16120
    • PD196171
    • methyl (S)-2-amino-3,3-dimethylbutanoate
    • Methyl(2S)-2-amino-3,3-dimethylbutanoate
    • HY-I0172B
    • SCHEMBL500460
    • (S)-Methyl2-amino-3,3-dimethylbutanoate
    • 4N-004
    • DB-024683
    • EN300-83003
    • J-502495
    • CMPO
    • CS-0008693
    • AYQ4AC12JA
    • DB-009125
    • UNII-AYQ4AC12JA
    • AKOS005070431
    • 63038-26-6
    • AKOS015854066
    • MFCD00137409
    • L0255
    • Methyl (2S)-2-amino-3,3-dimethylbutanoate
    • MDL: MFCD00137409
    • Inchi: 1S/C7H15NO2/c1-7(2,3)5(8)6(9)10-4/h5H,8H2,1-4H3/t5-/m1/s1
    • InChI Key: WCYLIGGIKNKWQX-RXMQYKEDSA-N
    • SMILES: O(C([H])([H])[H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O

Computed Properties

  • Exact Mass: 145.11000
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1

Experimental Properties

  • Boiling Point: 69°C/16mmHg(lit.)
  • Refractive Index: 1.4300 to 1.4340
  • PSA: 52.32000
  • LogP: 1.23310

Methyl (2S)-2-amino-3,3-dimethylbutanoate Security Information

Methyl (2S)-2-amino-3,3-dimethylbutanoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl (2S)-2-amino-3,3-dimethylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM123216-1g
methyl (S)-2-amino-3,3-dimethylbutanoate
63038-26-6 95%
1g
$321 2021-06-09
TRC
M333335-2.5mg
Methyl (2S)-2-Amino-3,3-dimethylbutanoate
63038-26-6
2.5mg
$ 50.00 2022-06-03
TRC
M333335-5mg
Methyl (2S)-2-Amino-3,3-dimethylbutanoate
63038-26-6
5mg
$ 65.00 2022-06-03
TRC
M333335-25mg
Methyl (2S)-2-Amino-3,3-dimethylbutanoate
63038-26-6
25mg
$ 80.00 2022-06-03
Chemenu
CM123216-1g
methyl (S)-2-amino-3,3-dimethylbutanoate
63038-26-6 95%
1g
$*** 2023-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L0255-200mg
Methyl (2S)-2-amino-3,3-dimethylbutanoate
63038-26-6 98.0%(GC&T)
200mg
¥590.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L0255-1g
Methyl (2S)-2-amino-3,3-dimethylbutanoate
63038-26-6 98.0%(GC&T)
1g
¥2275.0 2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L41600-200mg
(S)-Methyl 2-amino-3,3-dimethylbutanoate
63038-26-6
200mg
¥1008.0 2021-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L834841-1g
L-tert-Leucine Methyl Ester
63038-26-6 98%
1g
¥1,724.40 2022-01-10
abcr
AB257243-200 mg
Methyl 2-amino-3,3-dimethylbutanoate, 95% (H-Gly(tBu)-OMe); .
63038-26-6 95%
200mg
€143.00 2023-06-22

Methyl (2S)-2-amino-3,3-dimethylbutanoate Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent